Cas no 1697052-22-4 (tert-butyl 2-2-hydroxy-2-(thiophen-2-yl)ethylpyrrolidine-1-carboxylate)

• Product Name: tert-butyl 2-2-hydroxy-2-(thiophen-2-yl)ethylpyrrolidine-1-carboxylate
• CAS No: 1697052-22-4
• MF: C₁₅H₂₃NO₃S
• MW: 297.413023233414
• CID: 5683781
• PubChem ID: 115755561
• Update Time: 2025-10-28

tert-butyl 2-2-hydroxy-2-(thiophen-2-yl)ethylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1697052-22-4
• tert-butyl 2-[2-hydroxy-2-(thiophen-2-yl)ethyl]pyrrolidine-1-carboxylate
• EN300-25776947
• tert-butyl 2-2-hydroxy-2-(thiophen-2-yl)ethylpyrrolidine-1-carboxylate

• Inchi： 1S/C15H23NO3S/c1-15(2,3)19-14(18)16-8-4-6-11(16)10-12(17)13-7-5-9-20-13/h5,7,9,11-12,17H,4,6,8,10H2,1-3H3
• InChI Key： AYSBYMDARNOWER-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(CC1CCCN1C(=O)OC(C)(C)C)O

Computed Properties

• Exact Mass: 297.13986477g/mol
• Monoisotopic Mass: 297.13986477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 78Ų

Additional information on tert-butyl 2-2-hydroxy-2-(thiophen-2-yl)ethylpyrrolidine-1-carboxylate

Research Brief on tert-Butyl 2-2-hydroxy-2-(thiophen-2-yl)ethylpyrrolidine-1-carboxylate (CAS: 1697052-22-4)

The compound tert-butyl 2-2-hydroxy-2-(thiophen-2-yl)ethylpyrrolidine-1-carboxylate (CAS: 1697052-22-4) has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the significance of this compound as a key intermediate in the synthesis of novel bioactive molecules. The presence of both a pyrrolidine ring and a thiophene moiety in its structure makes it a versatile scaffold for the development of pharmacologically active compounds. Researchers have explored its utility in the synthesis of potential inhibitors targeting various enzymes and receptors implicated in diseases such as cancer, neurodegenerative disorders, and infectious diseases.

One of the most notable advancements in the study of this compound is its role in the development of small-molecule modulators of G-protein-coupled receptors (GPCRs). GPCRs are a large family of cell surface receptors that play critical roles in numerous physiological processes and are important targets for drug discovery. The structural features of tert-butyl 2-2-hydroxy-2-(thiophen-2-yl)ethylpyrrolidine-1-carboxylate make it a promising candidate for the design of GPCR ligands with improved selectivity and efficacy.

In addition to its potential therapeutic applications, recent research has also focused on optimizing the synthetic routes for this compound. Advances in catalytic methods and green chemistry have enabled more efficient and environmentally friendly production of this intermediate, which is crucial for scaling up its use in pharmaceutical development. For instance, the use of asymmetric catalysis has been reported to achieve high enantioselectivity in the synthesis of this compound, which is essential for its application in chiral drug development.

Furthermore, preliminary in vitro and in vivo studies have demonstrated the compound's favorable pharmacokinetic properties, including good solubility and metabolic stability. These characteristics are critical for its further development as a drug candidate. However, additional studies are needed to fully elucidate its mechanism of action and to assess its safety profile in preclinical models.

In conclusion, tert-butyl 2-2-hydroxy-2-(thiophen-2-yl)ethylpyrrolidine-1-carboxylate (CAS: 1697052-22-4) represents a promising scaffold in medicinal chemistry with diverse potential applications. Ongoing research efforts are expected to further explore its utility in drug discovery, particularly in the development of novel GPCR modulators and other bioactive molecules. The integration of advanced synthetic methodologies and biological evaluations will be key to unlocking its full potential in the pharmaceutical industry.